Cas no 24242-58-8 (Methanone, [3,5-bis(1,1-dimethylethyl)-2-hydroxyphenyl]phenyl-)

• Product Name: Methanone, [3,5-bis(1,1-dimethylethyl)-2-hydroxyphenyl]phenyl-
• CAS No: 24242-58-8
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 1419731
• PubChem ID: 13619496
• Update Time: 2025-04-20

Methanone, [3,5-bis(1,1-dimethylethyl)-2-hydroxyphenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3,5-bis(1,1-dimethylethyl)-2-hydroxyphenyl]phenyl-
• (3,5-ditert-butyl-2-hydroxyphenyl)-phenylmethanone
• 24242-58-8
• DTXSID20545180
• (3,5-Di-tert-butyl-2-hydroxyphenyl)(phenyl)methanone
• OQRMHHGVEWBTHZ-UHFFFAOYSA-N

• Inchi： 1S/C21H26O2/c1-20(2,3)15-12-16(18(22)14-10-8-7-9-11-14)19(23)17(13-15)21(4,5)6/h7-13,23H,1-6H3
• InChI Key： OQRMHHGVEWBTHZ-UHFFFAOYSA-N
• SMILES： OC1=C(C(C2C=CC=CC=2)=O)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 310.19338
• Monoisotopic Mass: 310.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3